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Compound of Interest

Compound Name: Lehmannine

Cat. No.: B057778 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and preventing environmental contamination. This document provides a comprehensive, step-

by-step guide to the proper disposal procedures for Lehmannine, a quinolizidine alkaloid.

Adherence to these protocols is critical due to the compound's inherent toxicity.

Lehmannine: Chemical and Safety Data
A clear understanding of Lehmannine's properties is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for Lehmannine.
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Property Value Reference

Chemical Formula C₁₅H₂₂N₂O [1]

Molecular Weight 246.35 g/mol [1]

CAS Number 58480-54-9 [1]

GHS Hazard Class
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statements H302: Harmful if swallowed. [1]

H410: Very toxic to aquatic life

with long lasting effects.
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Experimental Protocol: Spill Decontamination
In the event of a Lehmannine spill, immediate and appropriate action is necessary to mitigate

exposure and prevent wider contamination.

Objective: To safely contain, decontaminate, and prepare for disposal of spilled Lehmannine.

Materials:

Personal Protective Equipment (PPE): Safety goggles with side-shields, protective gloves

(nitrile or neoprene), impervious clothing (lab coat), suitable respirator.

Absorbent material (diatomite, universal binders).

Decontamination solution: Alcohol (e.g., 70% ethanol).
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Sealable, labeled hazardous waste container.

Scoop and dustpan or other suitable tools for collecting solid waste.

Procedure:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation to avoid inhalation of any dust or aerosols.[1]

Don PPE: Before addressing the spill, put on all required personal protective equipment.

Contain the Spill: For liquid solutions, cover the spill with an absorbent material like diatomite

or universal binders. For solid powder, carefully scoop the material to avoid generating dust.

Decontaminate Surfaces: Once the bulk of the spill is collected, decontaminate the affected

surfaces and any equipment by scrubbing with alcohol.[1]

Collect Waste: Place all contaminated materials, including the absorbent, used cleaning

supplies, and any contaminated PPE, into a sealable hazardous waste container.

Label and Store: Clearly label the waste container as "Hazardous Waste: Contains

Lehmannine" and store it in a designated satellite accumulation area, away from

incompatible materials.[1]

Lehmannine Disposal Workflow
The proper disposal of Lehmannine waste is a multi-step process that ensures safety and

regulatory compliance. The following diagram illustrates the logical workflow for this procedure.
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Lehmannine Disposal Workflow

1. Waste Generation
(e.g., unused product, contaminated labware)

2. Segregation
Separate from incompatible materials

(strong acids/alkalis, oxidizers)

Avoid mixing

3. Containment
Place in a sealed, non-reactive container

Prevent reactions

4. Labeling
Clearly mark as 'Hazardous Waste: Lehmannine'

Ensure clear identification

5. Temporary Storage
Store in a designated Satellite

Accumulation Area (SAA)

Safe short-term holding

6. Professional Disposal
Arrange for pickup by an approved
hazardous waste disposal service

Regulatory Compliance

7. Documentation
Maintain records of disposal

(manifests, certificates of destruction)

Maintain chain of custody
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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